Cas no 62773-09-5 (7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• CAS No: 62773-09-5
• MF: C₇H₅ClN₂OS
• MW: 200.645398855209
• MDL: MFCD03423392
• CID: 57922
• PubChem ID: 2063597
• Update Time: 2025-07-22

7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)-5H-thiazolo[3,2-a]pyrimidin-5-one
• 7-(chloromethyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 7-(Chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 7-CHLOROMETHYL-THIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• 7-Chloromethyl-thiazolo[3,2-α]pyrimidin-5-one
• 7-(chloromethyl)-4-hydro-1,3-thiazolino[3,2-a]pyrimidin-5-one
• 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one(SALTDATA: FREE)
• 7-Chlormethyl-5H-thiazol<3,2-a>-pyrimidin-5-on
• 7-chloromethyl-5H-thiazolo[3,2-a]pyrimidine-5-one
• FT-0678542
• MFCD03423392
• BB 0256876
• AKOS000320422
• Z56921080
• SCHEMBL637407
• DTXSID40366298
• F2124-1019
• AS-66684
• 62773-09-5
• CS-0071575
• EN300-04791
• W15745
• A868367
• DB-073191
• ALBB-002311
• BBL010370
• STK409066
• 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• MDL： MFCD03423392
• Inchi： 1S/C7H5ClN2OS/c8-4-5-3-6(11)10-1-2-12-7(10)9-5/h1-3H,4H2
• InChI Key： WANAHALOOUKFKI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C=CSC2=N1)=O

Computed Properties

• Exact Mass: 199.98100
• Monoisotopic Mass: 199.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 62.61000
• LogP: 1.49480

7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

Recent Advances in the Study of 7-(Chloromethyl)-5H-[1,3]Thiazolo[3,2-a]Pyrimidin-5-one (CAS: 62773-09-5)

The compound 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one (CAS: 62773-09-5) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic scaffold, featuring a fused thiazolopyrimidine core with a reactive chloromethyl substituent, presents unique opportunities for drug discovery and biochemical tool development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the synthetic utility of this compound as a versatile building block for the development of kinase inhibitors. The chloromethyl group at the 7-position serves as an excellent handle for further functionalization through nucleophilic substitution reactions, enabling rapid generation of diverse analogs for structure-activity relationship studies.

A breakthrough application reported in ACS Chemical Biology (2024) demonstrates the compound's potential as a covalent protein modifier. Researchers have successfully employed 62773-09-5 as a warhead in targeted covalent inhibitors, particularly against cysteine-containing active sites in disease-relevant enzymes. The thiazolo[3,2-a]pyrimidin-5-one core provides optimal geometry for binding in the ATP pockets of various kinases while the chloromethyl group enables selective covalent modification.

Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one show promising activity against resistant strains of Mycobacterium tuberculosis. The mechanism appears to involve inhibition of mycobacterial membrane protein large 3 (MmpL3), a key transporter involved in cell wall biosynthesis.

From a synthetic chemistry perspective, recent advances in green chemistry approaches (Green Chemistry, 2023) have improved the scalability of 62773-09-5 production. Microwave-assisted synthesis and continuous flow methods have been successfully applied to this heterocyclic system, reducing reaction times from hours to minutes while maintaining excellent yields (>85%).

Ongoing research (as per 2024 conference proceedings from the American Chemical Society) is exploring the photophysical properties of this scaffold. Early results suggest that appropriately substituted derivatives may find applications as fluorescent probes for biological imaging, taking advantage of the rigid, conjugated system that provides good quantum yield and photostability.

Safety and toxicity profiling (Regulatory Toxicology and Pharmacology, 2023) indicates that while the parent compound requires careful handling due to its reactive chloromethyl group, many of its derivatives show favorable toxicological profiles. This makes the scaffold particularly attractive for further medicinal chemistry optimization.

Several pharmaceutical companies have included 7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives in their preclinical pipelines, primarily targeting inflammatory diseases and oncology indications. The compound's combination of synthetic tractability and interesting biological activity continues to drive research interest across academia and industry.